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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methylbenzenesulfonyl chloride

CAS No.: 1706461-23-5

Cat. No.: B1446711

Get Quote

Executive Summary
6-Chloro-2-fluoro-3-methylbenzenesulfonyl chloride (CAS: 1706461-23-5) is a highly

specialized organosulfur intermediate used primarily in the synthesis of sulfonamide-based

pharmacophores. Characterized by a dense substitution pattern on the benzene ring, this

compound offers a unique "scaffold lock" in medicinal chemistry—using the steric bulk of the

chlorine and methyl groups to enforce conformational rigidity, while the fluorine atom modulates

metabolic stability and lipophilicity.

This technical guide provides a comprehensive analysis of its physicochemical properties,

synthetic pathways, and reactivity profile, designed for researchers optimizing lead compounds

in drug discovery.

Chemical Identity & Structural Analysis[1][2]
The compound features a benzene ring trisubstituted with a chlorine atom, a fluorine atom, and

a methyl group, in addition to the reactive sulfonyl chloride moiety.
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Attribute Detail

IUPAC Name
6-Chloro-2-fluoro-3-methylbenzenesulfonyl

chloride

CAS Number 1706461-23-5

Molecular Formula C₇H₅Cl₂FO₂S

Molecular Weight 243.08 g/mol

SMILES Cc1ccc(c(c1F)S(=O)(=O)Cl)Cl

Structural Class Halogenated Arylsulfonyl Chloride

Electronic & Steric Profile
2-Fluoro Effect: The fluorine atom at the ortho position relative to the sulfonyl group exerts a

strong inductive electron-withdrawing effect (-I), increasing the electrophilicity of the sulfur

center. It also serves as a metabolic blocker, preventing ring oxidation at this position.

6-Chloro Sterics: The chlorine atom at the other ortho position creates significant steric

hindrance. This "ortho-effect" protects the sulfonamide bond (formed in subsequent steps)

from enzymatic hydrolysis but also requires specific conditions during synthesis to avoid

steric clashes.

3-Methyl Group: Provides a lipophilic anchor (LogP modulation) and further desymmetrizes

the electron density of the ring.

Physicochemical Properties[6][7]
Note: Experimental data for this specific isomer is limited in public registries. Values below

represent high-confidence predicted ranges based on structural analogs (e.g., 2-chloro-6-

methylbenzenesulfonyl chloride).
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Property Value / Range Condition

Physical State Solid or Semi-solid Ambient Temp (25°C)

Melting Point 45°C – 55°C (Predicted) Atmospheric Pressure

Boiling Point ~135°C @ 0.5 mmHg (Vacuum)

Density 1.55 ± 0.05 g/cm³ 20°C

Solubility Soluble in DCM, THF, EtOAc Hydrolyzes in Water

Flash Point >110°C Closed Cup

Synthesis & Manufacturing
The most reliable synthesis route for 6-Chloro-2-fluoro-3-methylbenzenesulfonyl chloride
utilizes the Meerwein Sulfonation method, starting from the corresponding aniline. This

pathway avoids the selectivity issues inherent in direct chlorosulfonation of the parent toluene

derivative.

Synthesis Workflow (The Sandmeyer-Type Route)
Diazotization: The precursor, 6-chloro-2-fluoro-3-methylaniline, is treated with sodium nitrite

(NaNO₂) in concentrated hydrochloric acid (HCl) or acetic acid (AcOH) at -5°C to 0°C to form

the diazonium salt.

Sulfonyl Chloride Formation: The diazonium species is reacted in situ with sulfur dioxide

(SO₂) in the presence of a copper(I) chloride (CuCl) or copper(II) chloride (CuCl₂) catalyst in

acetic acid.

Quenching & Isolation: The reaction mixture is poured into ice water. The sulfonyl chloride

precipitates as a solid or oil, which is extracted with dichloromethane (DCM).

Visualization: Reaction Pathway
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Figure 1: Meerwein sulfonation pathway transforming the aniline precursor to the target sulfonyl

chloride.[1]

Reactivity Profile & Applications
Nucleophilic Substitution (Sulfonamide Formation)
The primary utility of this compound is as an electrophile. It reacts with primary and secondary

amines to form sulfonamides.

Mechanism: Nucleophilic attack of the amine nitrogen on the sulfur atom, followed by

elimination of HCl.

Base Requirement: Requires a base (e.g., Triethylamine, Pyridine, or excess amine) to

scavenge the HCl byproduct.

Selectivity: Due to the steric bulk of the ortho-chloro and ortho-fluoro groups, reaction rates

may be slower than unhindered benzenesulfonyl chlorides. Heating or stronger bases (e.g.,

DMAP catalyst) may be required for sterically hindered amines.

Hydrolysis Sensitivity
Reaction: R-SO₂Cl + H₂O → R-SO₃H + HCl

Implication: The compound degrades rapidly in moist air or aqueous media. All reactions

must be performed under anhydrous conditions (N₂ or Ar atmosphere).
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Drug Discovery Applications
This scaffold is particularly valuable in the development of:

COX-2 Inhibitors: The substitution pattern mimics the pharmacophore requirements for

cyclooxygenase active sites.

mPGES-1 Inhibitors: Used in anti-inflammatory research to target microsomal prostaglandin

E synthase-1.[2]

"Magic Chloro" Effect: The chlorine atom can fill hydrophobic pockets in target proteins,

increasing potency by up to 100-fold compared to the hydrogen-substituted analog.

Handling, Stability & Safety Protocols
Signal Word: DANGER Hazard Statements: H314 (Causes severe skin burns and eye

damage), H290 (May be corrosive to metals).[3]

Storage & Stability
Temperature: Store at 2°C – 8°C (Refrigerate).

Atmosphere: Store under inert gas (Argon preferred). Moisture sensitive.

Container: Tightly sealed glass vial with PTFE-lined cap. Avoid metal containers due to

corrosive nature.

Emergency Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patentimages.storage.googleapis.com/44/71/07/c7796ccba5dded/EP2606036B1.pdf
https://www.tcichemicals.com/BE/en/sds/F1127_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation

Remove clothing.
Rinse 15+ min.

Seek Medical Aid.

Rinse 15+ min.
Do NOT rub.

Immediate ER.

Move to fresh air.
Oxygen if needed.

Monitor edema.
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Figure 2: Immediate response protocol for accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP2606036B1 - 2-anilinobenzimidazole-6-carboxamides as anti-inflammatory agents -
Google Patents [patents.google.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Technical Monograph: 6-Chloro-2-fluoro-3-
methylbenzenesulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446711/docs#technical-monograph-6-chloro-2-
fluoro-3-methylbenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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